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Compound of Interest

Compound Name: 4-(Bromomethyl)phenol

Cat. No.: B1630418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Bromomethyl)phenol (CAS No. 27079-92-1). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment
(PPE)
4-(Bromomethyl)phenol is a hazardous substance that can cause severe skin burns, eye

damage, and is toxic if swallowed.[1] Proper selection and use of PPE are the first line of

defense against exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Situation Required PPE
Recommended
Specifications

Handling Solid
Eye Protection, Gloves, Lab

Coat, Respiratory Protection

Chemical safety goggles or a

face shield.[2][3] Chemical-

resistant gloves (e.g., Butyl

rubber, Neoprene, or Viton).[4]

[5] A fully buttoned lab coat.[2]

[6] Use a NIOSH-approved

respirator if dust formation is

likely.[7][8]

Handling Solutions
Eye Protection, Gloves, Lab

Coat, Apron

Chemical splash goggles and

a face shield.[3][4][9] Heavy-

duty chemical-resistant gloves

(e.g., Butyl rubber or Viton);

consider double gloving with

nitrile gloves for splash

protection with dilute solutions.

[5][6][9] A fully buttoned lab

coat and a chemical-resistant

apron.[4][6]

Emergency (Spill) Full PPE

Self-contained breathing

apparatus, chemical resistant

suit, boots, and gloves.[7][10]

[11]

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's integrity.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Ensure a certified laboratory chemical fume hood is fully operational.[4] Clear

the workspace of all unnecessary items.
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PPE Donning: Put on all required PPE as specified in Table 1 before handling the chemical.

Weighing (Solid): Conduct all weighing operations within the chemical fume hood to minimize

dust inhalation. Use non-sparking tools.[7]

Dissolving: If preparing a solution, slowly add the solid 4-(Bromomethyl)phenol to the

solvent in a fume hood.

Post-Handling: After use, tightly close the container and decontaminate the work area.[2][7]

Wash hands and any exposed skin thoroughly with soap and water.[3][7]

Storage Plan

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[3][7]

Keep the container tightly closed and protected from light.[4][7]

Long-term storage is recommended at 4°C.[12]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Table 2: Emergency Response Protocols
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Type of Exposure Immediate Action Follow-up

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing.[3][4][7][13] For

significant exposures, use an

emergency shower.[4]

Seek immediate medical

attention.[3][4][7] For phenol

burns, after initial water

flushing, applying polyethylene

glycol (PEG 300 or 400) is

recommended.[5][6][13][14]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes at an emergency

eyewash station, occasionally

lifting the upper and lower

eyelids.[3][4][7][13]

Seek immediate medical

attention.[3][4][7]

Inhalation

Move the person to fresh air.[3]

[7][10] If breathing is difficult,

give oxygen. If not breathing,

give artificial respiration.[7]

Seek immediate medical

attention.[3][7][10]

Ingestion

DO NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.[7]

Call a poison control center or

doctor immediately.[7]

Spill

Evacuate the area. For large

spills, contact EH&S or

emergency services.[4] For

small spills, use appropriate

absorbent material and collect

in a sealed container for

disposal.[7][11][15]

Ventilate the area and

decontaminate the spill site.

Disposal Plan
All waste containing 4-(Bromomethyl)phenol must be treated as hazardous waste.
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Step-by-Step Disposal Procedure

Segregation: Collect all waste (solid, liquid, and contaminated PPE) in separate, clearly

labeled, and sealed containers.[8]

Labeling: Label containers with "Hazardous Waste," the full chemical name, and associated

hazard symbols.[8]

Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.[8][11] Do not dispose of down the drain.[7][11]

Visual Workflow Guides
The following diagrams illustrate the key procedural workflows for handling 4-
(Bromomethyl)phenol.
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Figure 1: Standard Handling Workflow for 4-(Bromomethyl)phenol

Preparation

Handling

Post-Handling

Verify Fume Hood Operation

Clear Workspace

Don Required PPE

Weigh Solid in Fume Hood

Proceed to Handling

Prepare Solution in Fume Hood

Tightly Close Container

Complete Handling

Decontaminate Work Area

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 4-(Bromomethyl)phenol.
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Figure 2: Emergency Response for Exposure to 4-(Bromomethyl)phenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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